Cas no 16681-56-4 (2-Bromo-1H-imidazole)
2-Bromo-1H-imidazole is a brominated derivative of imidazole, a heterocyclic compound widely utilized in organic synthesis and pharmaceutical research. This compound serves as a versatile intermediate, particularly in the preparation of more complex imidazole-based structures, due to the reactivity of the bromine substituent. Its key advantages include high purity and stability, making it suitable for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination. The presence of the bromine atom at the 2-position allows for selective functionalization, enabling precise modifications in drug discovery and material science applications. It is commonly employed in the development of bioactive molecules, catalysts, and agrochemicals. Proper handling under inert conditions is recommended to maintain its integrity.
2-Bromo-1H-imidazole structure
Product Name:2-Bromo-1H-imidazole
CAS No:16681-56-4
MF:C3H3BrN2
MW:146.973319292068
MDL:MFCD02179526
CID:50499
PubChem ID:24884803
Update Time:2025-06-07
2-Bromo-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1H-imidazole
- 2-Bromoimidazole
- Imidazole,2-bromo- (8CI)
- RGW 8011
- mo-1H-imidazole
- broMo-1H-iMidazole
- 1H-Imidazole, 2-bromo-
- 1H-Imidazole,2-bromo-(9CI)
- 2-Bromo-1H-Imidazole(WX637273)
- 2-Bromo-1H-imidazole 98%
- bromoimidazole
- 2-bromoimidazol
- PubChem8987
- zlchem 1065
- 2-Bromo-1H-imidazole,
- 2-bromanyl-1H-imidazole
- KSC176E6B
- ZLD0531
- SBB054452
- FCH949766
- STL555439
- BBL101643
- TD8110
- VI10220
- OR10366
- AB11316
- HCH
- FT-0649118
- AXHRGVJWDJDYPO-UHFFFAOYSA-N
- 16681-56-4
- YSWG646
- AKOS005259951
- SCHEMBL68370
- DTXSID40378316
- AC-28883
- AM20080475
- CS-W007461
- CHEMBL292042
- BP-21300
- SY021648
- 2-AMINO-6-IODO-2-DEOXYGUANOSINE
- 2-Bromo-1H-imidazole, 97%
- MFCD02179526
- EN300-91720
- PS-3309
- PB41160
- A810772
- ZCI
- DB-002062
- imidazole, 2-bromo-
- 2-bromo imidazole
-
- MDL： MFCD02179526
- Inchi： 1S/C3H3BrN2/c4-3-5-1-2-6-3/h1-2H,(H,5,6)
- InChI Key： AXHRGVJWDJDYPO-UHFFFAOYSA-N
- SMILES： BrC1=NC=CN1
Computed Properties
- Exact Mass: 145.94800
- Monoisotopic Mass: 145.948
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 48.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.1
Experimental Properties
- Density: 1.904
- Melting Point: 197-202 °C
- Boiling Point: 273.1°C at 760 mmHg
- Flash Point: 119 °C
- Refractive Index: 1.602
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 28.68000
- LogP: 1.17220
2-Bromo-1H-imidazole Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302,H315,H318,H335
- Warning Statement： P261,P280,P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S26-S39
-
Hazardous Material Identification：
- Safety Term：S26;S39
- Storage Condition：2-8°C
- Risk Phrases：R22; R37/38; R41
2-Bromo-1H-imidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB123777-1 G |
2-bromo-1H-imidazole |
16681-56-4 | 97% | 1g |
¥ 356.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB123777-5 G |
2-bromo-1H-imidazole |
16681-56-4 | 97% | 5g |
¥ 1,069.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB123777-10 G |
2-bromo-1H-imidazole |
16681-56-4 | 97% | 10g |
¥ 1,782.00 | 2021-05-07 | |
| Fluorochem | 067395-1g |
2-Bromo-1H-imidazole |
16681-56-4 | 97% | 1g |
￡36.00 | 2022-03-01 | |
| Fluorochem | 067395-5g |
2-Bromo-1H-imidazole |
16681-56-4 | 97% | 5g |
￡92.00 | 2022-03-01 | |
| Fluorochem | 067395-10g |
2-Bromo-1H-imidazole |
16681-56-4 | 97% | 10g |
￡178.00 | 2022-03-01 | |
| Fluorochem | 067395-25g |
2-Bromo-1H-imidazole |
16681-56-4 | 97% | 25g |
￡370.00 | 2022-03-01 | |
| Chemenu | CM110991-50g |
2-bromo-1H-imidazole |
16681-56-4 | 95%+ | 50g |
$338 | 2023-03-06 | |
| Apollo Scientific | OR10366-1g |
2-Bromo-1H-imidazole |
16681-56-4 | 98% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR10366-5g |
2-Bromo-1H-imidazole |
16681-56-4 | 98% | 5g |
£52.00 | 2025-02-19 |
2-Bromo-1H-imidazole Related Literature
-
Wentao Qi,Dong Zhai,Danna Song,Chengcheng Liu,Junxia Yang,Lei Sun,Youyong Li,Xingwei Li,Weiqiao Deng RSC Med. Chem. 2023 14 1254
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